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Compound of Interest

N-(4-hydroxyphenyl)-4-
Compound Name:

nitrobenzamide
CAS No.: 13160-56-0

Cat. No.: B15045358

Get Quote

An In-depth Technical Guide to 4'-Hydroxy-4-nitrobenzanilide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4'-Hydroxy-4-nitrobenzanilide, a
nitro-containing aromatic amide. While specific data for this compound is not extensively
documented in major chemical databases, this guide synthesizes available information on its
structural analogue, N-(4-Hydroxyphenyl)-4-nitrobenzamide, and related isomers to present
a detailed profile. This document covers its molecular structure, physicochemical properties, a
probable synthesis protocol, potential applications, and safety considerations. The information
herein is intended to serve as a foundational resource for researchers and professionals in
organic synthesis, materials science, and drug discovery.

Molecular and Physicochemical Profile
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4'-Hydroxy-4-nitrobenzanilide is a derivative of benzanilide, characterized by a hydroxyl group
at the 4' position and a nitro group at the 4 position of the phenyl rings.

Molecular Formula and Weight

Based on its structure, the molecular formula and weight have been determined.
e Molecular Formula: C13H10N204

e Molecular Weight: 258.23 g/mol [1]

Property Value Source

Inferred from structure;
Molecular Formula C13H10N204

supported by isomer data[1]

) Inferred from structure;
Molecular Weight 258.23 g/mol

supported by isomer data[1]

N-(4-hydroxyphenyl)-4-
IUPAC Name ] (4-hy Yp ¥ [2]
nitrobenzamide
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Caption: Synthesis of 4'-Hydroxy-4-nitrobenzanilide.

Step-by-Step Methodology

The following protocol is based on a reported synthesis:[2]
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e Reaction Setup: In a three-necked, round-bottomed flask equipped with a condenser,
nitrogen inlet, and magnetic stirrer, dissolve 4-aminophenol (1 equivalent) in dry
dichloromethane.

o Base Addition: Add triethylamine (1 equivalent) to the reaction mixture. A few drops of N,N-
dimethylformamide (DMF) can be added as a catalyst.

e Cooling: Cool the mixture to 0-5 °C using an ice bath with continuous stirring for 30-45
minutes.

o Acylation: Dissolve 4-nitrobenzoyl chloride (1 equivalent) in dry dichloromethane and add it
dropwise to the cooled reaction mixture.

o Reflux: After the addition is complete, allow the reaction mixture to warm to room
temperature and then reflux for approximately 45 minutes.

o Work-up: Cool the flask to room temperature and pour the contents into water. Let it stand for
24 hours to allow for precipitation.

« Purification: Filter the resulting precipitate. Wash the solid with hot water, followed by a 5%
sodium hydroxide solution, and finally with hot water again. Dry the purified product under a
vacuum. The crude product can be recrystallized from an ethanol and dichloromethane
mixture.

Potential Applications and Research Interest

While specific applications for 4'-Hydroxy-4-nitrobenzanilide are not widely documented, its
chemical structure suggests several areas of potential utility for researchers.

Polymer Science

Aromatic amides containing polar groups are known to enhance the properties of polymers.
Related benzanilide structures are used to improve the solubility and thermal stability of high-
performance polymers like polyimides.[2] The hydroxyl and nitro groups in 4'-Hydroxy-4-
nitrobenzanilide could be leveraged to modify polymer backbones, potentially enhancing
properties such as:
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o Solubility: The polar functional groups may increase solubility in a wider range of organic
solvents.

» Thermal Stability: The rigid aromatic structure can contribute to a higher glass transition
temperature and improved thermal stability.

» Adhesion: The hydrogen-bonding capabilities of the hydroxyl and amide groups could
improve adhesion to various substrates.

Pharmaceutical and Medicinal Chemistry

The nitroaromatic and phenolic moieties are present in a variety of bioactive molecules.
Nitroaromatic compounds have been investigated for a range of therapeutic applications,
including as antibacterial and anticancer agents.[3] The benzanilide scaffold is also a common
feature in many pharmaceutical compounds. Therefore, 4'-Hydroxy-4-nitrobenzanilide could
serve as a valuable intermediate or a starting point for the synthesis of novel drug candidates.

Precursor for Dyes and Pigments

The chromophoric nitro group and the auxochromic hydroxyl group make this molecule a
potential precursor for the synthesis of azo dyes and other colorants. The amide linkage
provides stability, which is a desirable characteristic for pigments.

Safety and Handling

Specific safety data for 4'-Hydroxy-4-nitrobenzanilide is not readily available. Therefore,
precautions should be based on the data for structurally similar compounds, such as 2'-
Hydroxy-4'-nitrobenzanilide and other nitroaromatic compounds.
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Hazard Category

Precautionary Measures

Reference

Eye Irritation

Causes serious eye irritation.

Wear protective eyeglasses or

chemical safety goggles.

[1]

Skin Irritation

May cause skin irritation.

Handle with gloves and wash

skin thoroughly after handling.

Inhalation

May cause respiratory
irritation. Avoid breathing dust
and use in a well-ventilated

area.

Ingestion

Do not ingest. If swallowed,
seek immediate medical

assistance.

[4]

First Aid Measures

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

o Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

¢ Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

¢ Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

Storage and Disposal

o Storage: Store in a well-ventilated place. Keep the container tightly closed and in a dry, cool

environment.[4]
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o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local, regional, and national regulations.

Conclusion

4'-Hydroxy-4-nitrobenzanilide is a compound with significant potential in materials science and
medicinal chemistry. While comprehensive data is still emerging, this guide provides a
foundational understanding of its properties, synthesis, and safe handling based on available
information for structurally related molecules. Further research into this compound is warranted
to fully explore its potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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